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Compound of Interest

Compound Name: C10-200

Cat. No.: B15574644 Get Quote

A comprehensive search for a compound designated "C10-200" has revealed no specific

chemical entity with this identifier in publicly available scientific literature and databases. The

term appears to be ambiguous, with search results pointing to two distinct and unrelated

subjects: a class of biologically active organic molecules and a high-purity copper alloy.

For researchers, scientists, and drug development professionals, precise identification of a

chemical compound is the critical first step in accessing relevant data for synthesis, purification,

and biological evaluation. Without a specific chemical name, structure, or registry number, it is

not possible to provide an in-depth technical guide as requested.

The search for "C10-200" yielded information on:

C-10 Non-Acetal Trioxane Dimers (TDs): These are complex synthetic compounds that have

demonstrated significant potential as anticancer and antimalarial agents. Research has

shown that these molecules can inhibit the growth of various cancer cell lines, including

prostate cancer, by inducing cell cycle arrest and apoptosis (programmed cell death). The

mechanism of action for some TDs involves the modulation of key proteins in cell cycle

regulation and apoptosis pathways. However, the designation "C10-200" is not used in the

available literature to refer to a specific compound within this class.

UNS C10200 Oxygen-Free (OF) Copper: This is a high-purity grade of copper with excellent

electrical and thermal conductivity. It is produced under controlled conditions to minimize

oxygen content, making it suitable for a wide range of applications in electronics, vacuum
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technology, and other industrial fields. This is a metallic alloy and is not relevant to the field

of drug development and organic compound synthesis.

Given the context of the request—an in-depth technical guide for researchers in drug

development—it is plausible that the user is interested in a biologically active organic molecule.

The C-10 non-acetal trioxane dimers represent a class of compounds that would necessitate

detailed protocols for synthesis and purification. However, without a more specific identifier, any

attempt to provide a technical guide would be speculative and not based on factual data for a

compound named "C10-200".

To proceed with generating the requested in-depth technical guide, a more specific identifier for

the compound of interest is required. This could include:

A full chemical name according to IUPAC nomenclature.

A Chemical Abstracts Service (CAS) Registry Number.

A specific internal company code or trivial name that can be traced in the literature.

A chemical structure in any standard format (e.g., SMILES, InChI, or an image).

Upon receiving a specific identifier, a comprehensive guide on the synthesis, purification, and

biological activity of the target compound can be developed, including the requested data

tables, experimental protocols, and visualizations.

To cite this document: BenchChem. [Unraveling "C10-200": A Need for Specificity in
Compound Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574644#c10-200-compound-synthesis-and-
purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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